Cas no 1965304-69-1 (7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide)

• Product Name: 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide
• CAS No: 1965304-69-1
• MF: C₁₃H₁₁N₅S
• MW: 269.324939966202
• MDL: MFCD28166209
• CID: 4631996
• Update Time: 2025-05-22

7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide

• MDL： MFCD28166209
• Inchi： 1S/C13H11N5S/c14-11-6-10(8-4-2-1-3-5-8)17-13-9(12(15)19)7-16-18(11)13/h1-7H,14H2,(H2,15,19)
• InChI Key： IZYQZMMFXMLJJN-UHFFFAOYSA-N
• SMILES： C12=C(C(N)=S)C=NN1C(N)=CC(C1=CC=CC=C1)=N2

Additional information on 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide

7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide: A Comprehensive Overview

7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide is a highly specialized organic compound with the CAS number 1965304-69-1. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in various fields of chemistry and pharmacology. The molecule's structure features a pyrazolo[1,5-a]pyrimidine core, substituted with an amino group at position 7 and a thiocarboxamide group at position 3, along with a phenyl group at position 5. These substituents contribute to its distinctive chemical reactivity and biological activity.

The synthesis of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and amide formations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance the efficiency of this compound's preparation.

One of the most promising applications of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in inhibiting key enzymes involved in inflammatory pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit COX-2 (cyclooxygenase-2), an enzyme associated with inflammation and pain. This finding has opened new avenues for its application in anti-inflammatory and pain management therapies.

Moreover, 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide has been investigated for its potential as a radiosensitizer in cancer therapy. A 2022 study conducted by researchers at the University of California revealed that this compound can enhance the efficacy of radiation therapy by selectively targeting hypoxic tumor cells. This dual functionality—combining anti-inflammatory properties with radiosensitizing effects—positions it as a versatile candidate for multifunctional therapeutic agents.

In addition to its therapeutic applications, 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide has also found use in materials science. Its unique electronic properties make it a potential candidate for organic semiconductors and optoelectronic devices. A 2023 paper in *Advanced Materials* highlighted its application as a component in organic photovoltaic cells, where it demonstrated improved charge transport properties compared to conventional materials.

The structural versatility of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the substitution of the phenyl group with other aromatic moieties to enhance its solubility or bioavailability. These modifications have led to derivatives with improved pharmacokinetic profiles, making them more suitable for clinical applications.

Looking ahead, the development of 7-Amino-5-phenylpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide is expected to continue advancing across multiple fronts. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from preclinical studies to clinical trials. Additionally, ongoing research into its material science applications may unlock new opportunities in sustainable energy technologies.

In conclusion, 7-Amino-5-phenvlpyrazolo[1,5-a]pyrimidine-3-thiocarboxamide (CAS No: 196530469) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As advancements in synthetic chemistry and biological research continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations.